Cas no 58431-91-7 (3-bis(2-hydroxyethyl)aminopropane-1-sulfonic acid)

• Product Name: 3-bis(2-hydroxyethyl)aminopropane-1-sulfonic acid
• CAS No: 58431-91-7
• MF: C₇H₁₇NO₅S
• MW: 227.278581380844
• MDL: MFCD18974546
• CID: 372770
• PubChem ID: 94043
• Update Time: 2025-04-19

3-bis(2-hydroxyethyl)aminopropane-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonic acid,3-[bis(2-hydroxyethyl)amino]-
• 3-[bis(2-hydroxyethyl)amino]propane-1-sulfonic acid
• 3-[bis(2-hydroxyethyl)amino]propanesulphonic acid
• 3-(Bis(2-hydroxyethyl)amino)propanesulphonic acid
• 3-bis(2-hydroxyethyl)aminopropane-1-sulfonic acid
• NS00033925
• EN300-28226824
• 58431-91-7
• SCHEMBL8108004
• DTXSID20207135
• EINECS 261-246-4

• MDL： MFCD18974546
• Inchi： 1S/C7H17NO5S/c9-5-3-8(4-6-10)2-1-7-14(11,12)13/h9-10H,1-7H2,(H,11,12,13)
• InChI Key： PDFGVCYGRLLUDE-UHFFFAOYSA-N
• SMILES： S(CCCN(CCO)CCO)(=O)(=O)O

Computed Properties

• Exact Mass: 227.08281
• Monoisotopic Mass: 227.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.1
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.378
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.54
• PSA: 98.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids